Cas no 1220032-68-7 (4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride)

• Product Name: 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride
• CAS No: 1220032-68-7
• MF: C₁₄H₂₀BrCl₂NO
• MW: 369.124701499939
• CID: 4688242
• Update Time: 2025-10-30

4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-BROMO-4-CHLORO-3,5-DIMETHYLPHENOXY)METHYL]-PIPERIDINE HYDROCHLORIDE
• 4-((2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl)piperidine hydrochloride
• 4-(2-bromo-4-chloro-3,5-dimethylphenoxymethyl)piperidine hydrochloride
• 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride

• Inchi： 1S/C14H19BrClNO.ClH/c1-9-7-12(13(15)10(2)14(9)16)18-8-11-3-5-17-6-4-11;/h7,11,17H,3-6,8H2,1-2H3;1H
• InChI Key： JQIFEGKIVPQUTE-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C(C)=CC=1OCC1CCNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 260
• Topological Polar Surface Area: 21.3

Additional information on 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride

4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride (CAS No. 1220032-68-7): A Comprehensive Overview

4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride (CAS No. 1220032-68-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and chlorinated aromatic ring, two methyl groups, and a piperidine moiety. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The bromine and chlorine substituents on the aromatic ring play crucial roles in modulating the compound's biological activity. The presence of these halogens can enhance the lipophilicity of the molecule, facilitating its ability to cross cell membranes and interact with specific receptors or enzymes. Additionally, the methyl groups at the 3 and 5 positions of the aromatic ring provide steric hindrance, which can influence the compound's conformational flexibility and binding affinity.

The piperidine moiety, which is a six-membered nitrogen-containing ring, is a common structural element in many biologically active compounds. It often serves as a scaffold for the development of drugs due to its ability to form hydrogen bonds and its structural rigidity. The hydrochloride salt form of the compound ensures its solubility in aqueous solutions, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential therapeutic applications of 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antitumor agent. Preclinical studies have demonstrated that 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are known to be dysregulated in many types of cancer.

In addition to its anti-inflammatory and antitumor properties, this compound has also been investigated for its neuroprotective effects. Research has shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation.

The pharmacokinetic properties of 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride have been studied to understand its behavior in vivo. Animal studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride in various therapeutic indications. Early-phase trials have demonstrated that it is well-tolerated by patients with minimal side effects. However, more extensive studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)methyl-piperidine hydrochloride (CAS No. 1220032-68-7) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.